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Compound of Interest

Compound Name: Solvent black 34

Cat. No.: B599347

An In-depth Technical Guide to Solvent Black 34

This technical guide provides a comprehensive overview of Solvent Black 34, a significant
metal-complex solvent dye. Designed for researchers, scientists, and professionals in drug
development, this document details its alternative names, chemical identifiers, physical and
chemical properties, and common applications.

Nomenclature and Identification

Solvent Black 34 is known by a variety of synonyms and trade names across different
suppliers and regions. Accurate identification is crucial for scientific research and industrial
applications. The primary identifiers for this compound are its CAS Registry Number, Colour
Index number, and EINECS number.

A number of trade names are used for Solvent Black 34, including Zapon Fast Black B,
Permalex Black BG, and Valifast Black 3804.[1][2][3] Additional synonyms include Transparent
Black BG, Oil Black 811, and Black 3804.[4][5][6]

Below is a summary of the key identifiers for Solvent Black 34:
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Identifier Type Identifier
CAS Number 32517-36-5
Colour Index (C.1.) 12195[2][4][7]
EINECS Number 251-079-5[2]

The systematic chemical name for Solvent Black 34 is Chromate(1-), bis[1-[[2-(hydroxy-kKO)-4-
nitrophenyllazo-kN1]-2-naphthalenolato(2-)-kO]-, hydrogen. This name reflects its structure as
a chromium complex of a monoazo dye.

The relationship between these identifiers and names is illustrated in the diagram below.
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Chemical Identifiers

EINECS: 251-079-5
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CAS: 32517-36-5
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Nomenclature and ldentifiers for Solvent Black 34

Chemical and Physical Properties

Solvent Black 34 is a monoazo metal-complex dye, which accounts for its excellent solubility
in a wide range of organic solvents and its good compatibility with various resins.[1][8] Its
chemical structure, a chromium complex, imparts high light and heat fastness. There are some
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discrepancies in the reported molecular formula and weight, which is common for complex
dyes and may depend on the specific complex structure. The most frequently cited molecular
formula is Cs2H18CrNeOs-H with a molecular weight of 667.53 g/mol .[6][9] However, a simpler
formula of C1sH11N30a4 with a molecular weight of 309.28 g/mol is also reported, likely
representing the ligand of the metal complex.[4]

The following table summarizes key quantitative properties of Solvent Black 34.

Property Value

Chemical Family Monoazo Series, Metal Complex[8]
Appearance Bluish Black Powder[5][8]

Molecular Formula C32H18CrNeOs-H (for the complex)[6][9]
Molecular Weight 667.53 g/mol (for the complex)[6][9]
Solubility in MEK (20°C) > 300 g/L

Moisture Content <2.0%

pH Value 6.0-8.0

Experimental Protocols

While specific, detailed analytical protocols for Solvent Black 34 are not extensively published
in peer-reviewed literature, a general methodology for its synthesis can be inferred from its
chemical class. Additionally, a standard procedure for its application in ink formulations is
provided below.

General Synthesis of Solvent Black 34

The manufacturing process for Solvent Black 34 involves a multi-step chemical synthesis
typical for azo dyes, followed by complexation with a metal salt.[4]

Step 1: Diazotization of 2-Amino-5-nitrophenol

e Prepare a solution of 2-Amino-5-nitrophenol in an acidic medium (e.g., hydrochloric acid and
water).
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e Cool the solution to 0-5 °C in an ice bath.

e Slowly add a solution of sodium nitrite (NaNO2z) while maintaining the low temperature to
form the diazonium salt.

» Confirm the completion of the reaction using starch-iodide paper.
Step 2: Azo Coupling with Naphthalen-2-ol

o Prepare a solution of Naphthalen-2-ol (beta-naphthol) in an alkaline medium (e.g., sodium
hydroxide solution).

o Slowly add the previously prepared diazonium salt solution to the Naphthalen-2-ol solution,
maintaining a controlled pH and low temperature.

e The azo coupling reaction will proceed, resulting in the formation of the dye molecule.
Step 3: Metal Complexation

e Introduce a chromium salt (e.g., chromium acetate or chromium chloride) to the azo dye
solution.

o Heat the mixture to facilitate the formation of the chromium complex, where one chromium
atom complexes with two molecules of the monoazo dye.[4]

e The final product, Solvent Black 34, is then isolated by filtration, washed, and dried.

The following diagram illustrates the general workflow for the synthesis of Solvent Black 34.
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General Synthesis Workflow for Solvent Black 34

Formulation of a Solvent-Based Ink

Solvent Black 34 is widely used in the formulation of printing inks. A general protocol for
preparing a solvent-based ink is as follows:

Components:
¢ Colorant: Solvent Black 34 (1-10% by weight)

* Solvent System: A blend of organic solvents such as ethanol, glycol ethers, or ketones.
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e Resin/Binder: A polymer like polyurethane or acrylic (5-25% by weight).
o Additives: Surfactants, plasticizers, etc. (<5% by weight).
Procedure:

o Dissolve the resin in the chosen solvent system with constant stirring until a homogenous
solution is formed.

o Gradually add Solvent Black 34 to the resin solution and continue mixing until the dye is
completely dissolved.

 Incorporate any additives into the mixture.
« Filter the final ink formulation to eliminate any undissolved patrticles.

Applications

Due to its excellent solubility and stability, Solvent Black 34 finds application in a variety of
industries. Its primary uses include:

Wood stains and coatings[2]

e Printing inks[2]

e Coloring of aluminum foil and hot stamping foils[2]
o Leather and plastic finishing[1][2]

o Baking finishes and stationery inks[2]

» Plastic coatings[2]

Safety and Handling

Solvent Black 34 is a chemical substance and should be handled with appropriate safety
precautions. It is advisable to consult the Safety Data Sheet (SDS) provided by the supplier for
detailed information on handling, storage, and disposal. In general, it is recommended to use
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personal protective equipment such as gloves and safety glasses, and to work in a well-
ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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